Cas no 5032-54-2 (Benzonitrile, 4-(diphenylphosphinyl)-)

• Product Name: Benzonitrile, 4-(diphenylphosphinyl)-
• CAS No: 5032-54-2
• MF: C₁₉H₁₄NOP
• MW: 303.294325351715
• CID: 365252
• PubChem ID: 23631656
• Update Time: 2025-04-19

Benzonitrile, 4-(diphenylphosphinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(diphenylphosphinyl)-
• 4-diphenylphosphorylbenzonitrile
• DTXSID80635258
• 4-(Diphenylphosphoryl)benzonitrile
• 5032-54-2
• SCHEMBL18614123

• Inchi： 1S/C19H14NOP/c20-15-16-11-13-19(14-12-16)22(21,17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-14H
• InChI Key： HACFJDUFXXBVMD-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 303.08142
• Monoisotopic Mass: 303.081301068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86
• LogP: 3.19768